6-(trifluoromethyl)quinoline-2-carboxylic Acid
Overview
Description
6-(Trifluoromethyl)quinoline-2-carboxylic Acid is a chemical compound with the molecular formula C11H6F3NO2 . It has a molecular weight of 241.17 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H6F3NO2/c12-11(13,14)9-4-2-6-5-7(10(16)17)1-3-8(6)15-9/h1-5H,(H,16,17) .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the searched resources, quinoline derivatives are known to participate in various reactions such as oxidative dehydrogenation, deoxygenation of N-heterocyclic N-oxides, and conversion of N-vinyl and N-aryl amides to the corresponding pyridine and quinoline derivatives .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 347.7±37.0 °C and a predicted density of 1.481±0.06 g/cm3 . It has a pKa value of 4.14±0.43 (Predicted) . The compound should be stored at 2-8°C .Scientific Research Applications
Metalation and Functionalization
6-(Trifluoromethyl)quinoline-2-carboxylic acid demonstrates significant potential in the field of metalation and functionalization. The compound exhibits variable reactivity towards lithium reagents at different positions, allowing for selective preparation of trifluoromethyl-substituted quinolinecarboxylic acids. This presents an opportunity for straightforward preparation of these compounds without regioisomeric contamination (Schlosser & Marull, 2003).
Antimicrobial Applications
The compound has been utilized in the synthesis of novel derivatives with antimicrobial properties. For instance, certain 1,2,3-triazole derivatives synthesized from this compound have exhibited promising antimicrobial activity (Holla et al., 2005).
Cytotoxic Activity and Cancer Research
Research into amino- and fluoro-substituted quinoline-4-carboxylic acid derivatives, closely related to this compound, has shown significant results in cytotoxic activity against various carcinoma cell lines. This suggests its potential application in cancer research as a lead for designing potent inhibitors with anticancer properties (Bhatt, Agrawal, & Patel, 2015).
Photophysical Properties
The study of photophysical properties of quinoline derivatives, including quinoline-2-carboxylic acids, has been significant in understanding the emission properties and thermal stability of these compounds. This is crucial in developing materials for electronic and optical applications (Padalkar & Sekar, 2014).
Safety and Hazards
The compound is classified under GHS07 for safety. The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
6-(trifluoromethyl)quinoline-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO2/c12-11(13,14)7-2-4-8-6(5-7)1-3-9(15-8)10(16)17/h1-5H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSVFVSVUKCIBHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)C(=O)O)C=C1C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40457312 | |
Record name | 6-(trifluoromethyl)quinoline-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
849818-58-2 | |
Record name | 6-(Trifluoromethyl)-2-quinolinecarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0849818582 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-(trifluoromethyl)quinoline-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(TRIFLUOROMETHYL)-2-QUINOLINECARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AP914NOO4G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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